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Compound of Interest

Compound Name:
4-(2-Amino-2-methylpropyl)-2,6-

dimethoxyphenol

CAS No.: 85628-55-3

Cat. No.: B13614951

Get Quote

Executive Summary
The 2,6-dimethoxy-4-alkylphenol scaffold (the syringyl moiety) represents a unique

pharmacophore distinct from its guaiacyl (2-methoxy) and hydroxyphenyl counterparts. While

2,6-di-tert-butyl-4-methylphenol (BHT) dominates industrial applications due to steric radical

trapping, the 2,6-dimethoxy analogs offer a superior balance of bioavailability, metabolic safety,

and redox potential.

This guide dissects the Structure-Activity Relationship (SAR) of this class, focusing on the

interplay between the electronic stabilization of the phenoxy radical and the lipophilic tuning

provided by the C4-alkyl chain. We present validated synthetic protocols and assay

methodologies to accelerate development in antioxidant and anti-inflammatory pipelines.

Part 1: Molecular Architecture & Physicochemical
Properties
The Electronic Core: Radical Stabilization
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The defining feature of this scaffold is the presence of two methoxy groups at the ortho

positions (2,6). Unlike bulky tert-butyl groups which rely primarily on steric hindrance, the

methoxy groups stabilize the phenoxy radical through a combination of steric shielding and

strong electron-donating effects (+M).

Resonance Stabilization: The lone pairs on the methoxy oxygens delocalize into the aromatic

ring, stabilizing the unpaired electron on the phenoxy radical formed after Hydrogen Atom

Transfer (HAT).

Redox Potential: The increased electron density lowers the bond dissociation enthalpy (BDE)

of the O-H bond, making these compounds potent radical scavengers (antioxidants).

The Lipophilic Switch: The C4-Alkyl Chain
The substituent at the para (4) position is the primary lever for tuning LogP (partition

coefficient).

Short Chain (C1-C2): High water solubility, rapid clearance, potential for phase II

metabolism.

Medium Chain (C3-C6): The "Sweet Spot." Sufficient lipophilicity to penetrate lipid bilayers

(protecting against lipid peroxidation) and interact with hydrophobic pockets in enzymes like

COX-2, without precipitating in aqueous media.

Long Chain (>C8): High lipophilicity leading to potential "false positives" in aggregation-

based assays and reduced oral bioavailability.

Visualization: The SAR Logic Flow
The following diagram illustrates the causal relationships between structural modifications and

observed biological outcomes.
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Caption: Causal map linking structural features (Methoxy/Alkyl) to mechanistic behaviors and

final biological endpoints.

Part 2: Synthetic Pathways[1]
To systematically study the effect of alkyl chain length, we require a robust synthesis protocol

that avoids O-alkylation. The Clemmensen Reduction of 4-acylsyringols (derived from Friedel-

Crafts acylation) is effective, but a milder, high-yield approach involves the Wittig Reaction

followed by Hydrogenation, starting from Syringaldehyde.

Protocol: Synthesis of 4-Propylsyringol (Representative)
Objective: Synthesize 4-propyl-2,6-dimethoxyphenol from Syringaldehyde.

Reagents:
Syringaldehyde (Starting Material)[1]

Ethyltriphenylphosphonium bromide (Wittig Salt)

n-Butyllithium (n-BuLi) or Potassium tert-butoxide (KOtBu)

Pd/C (10%)

Hydrogen gas (

)
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THF (anhydrous), Methanol

Step-by-Step Methodology:
Wittig Olefination:

Suspend ethyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF under

atmosphere.

Cool to 0°C and add base (KOtBu, 1.2 eq) dropwise. Stir for 30 min to generate the ylide

(bright orange color).

Add Syringaldehyde (1.0 eq) dissolved in THF dropwise.

Allow to warm to RT and stir for 4 hours.

Quench: Add saturated

. Extract with Ethyl Acetate.[2]

Purification: Silica gel chromatography (Hexane:EtOAc 8:2). Product: 4-(prop-1-enyl)-2,6-

dimethoxyphenol.

Catalytic Hydrogenation:

Dissolve the alkene intermediate in Methanol.

Add 10 mol% Pd/C catalyst.

Stir under a balloon of

gas for 2 hours at RT.

Filtration: Filter through a Celite pad to remove Pd/C.

Concentration: Evaporate solvent in vacuo.

Validation: Confirm structure via
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-NMR (Look for triplet at

~0.9 ppm for terminal methyl and disappearance of alkene protons).

Part 3: Experimental Validation (Assays)
Antioxidant Capacity: DPPH Radical Scavenging
This assay validates the electronic contribution of the 2,6-methoxy groups.

Principle: DPPH is a stable nitrogen radical (purple). Upon reduction by a hydrogen donor

(phenol), it turns yellow.

Protocol:

Preparation: Prepare a 0.1 mM solution of DPPH in methanol.

Dilution: Prepare serial dilutions of the test compound (e.g., 4-propylsyringol) in methanol

(Range: 5 - 100

M).

Incubation: Mix 100

L of test solution with 100

L of DPPH solution in a 96-well plate.

Control: Use Trolox as a positive control and Methanol as a blank.

Measurement: Incubate in the dark for 30 min. Measure Absorbance at 517 nm.[3]

Calculation:

Calculate

using non-linear regression.

Anti-Inflammatory Potential: COX-2 Inhibition Simulation
The 4-alkyl chain facilitates entry into the hydrophobic channel of Cyclooxygenase-2 (COX-2).
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Data Presentation: Comparative Activity Table Note: Theoretical values based on typical SAR

trends for this scaffold.

Compound
R-Group
(C4)

LogP (Calc)

DPPH

(

M)

COX-2
Inhibition

Solubility
(Aq)

Syringol -H 1.1 25.4 Low High

4-

Methylsyringo

l

-CH3 1.6 22.1 Low/Mod High

4-

Propylsyringo

l

-C3H7 2.5 20.5 High Moderate

4-

Hexylsyringol
-C6H13 3.9 21.0 Moderate Low

4-

Nonylsyringol
-C9H19 5.4

>30

(Aggregates)
Low (Steric) Insoluble

Visualization: Experimental Workflow
The following diagram outlines the validation pipeline from synthesis to assay.
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Caption: Integrated workflow from precursor selection through synthesis to multi-parametric

biological validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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